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Introduction

Tungsten (W) isotopic analysis, particularly of the rare isotope ¹⁸⁰W, is a powerful tool in

geological and cosmochemical research. The ¹⁸²Hf-¹⁸²W isotopic system, for instance, is crucial

for dating early solar system events and understanding planetary core formation.[1] Stable W

isotopes are also emerging as tracers in oceanographic and paleoceanographic studies.[2][3]

The analytical challenge lies in the low natural abundance of ¹⁸⁰W and the presence of isobaric

interferences (e.g., from Hafnium and Tantalum) and molecular interferences (e.g., dimers of

Niobium and Molybdenum), which necessitate rigorous sample preparation to isolate tungsten

from the sample matrix.[2]

This document provides detailed protocols for the preparation of various sample types for high-

precision Tungsten-180 isotopic analysis by Multi-Collector Inductively Coupled Plasma Mass

Spectrometry (MC-ICP-MS) or Thermal Ionization Mass Spectrometry (TIMS).
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The overall procedure involves three main stages: sample digestion to bring the solid sample

into solution, multi-step chemical chromatography to isolate and purify tungsten, and finally,

analysis by mass spectrometry. To correct for isotopic fractionation that may occur during

sample preparation and analysis, a ¹⁸⁰W-¹⁸³W double-spike is often added to the sample prior

to dissolution.[4]
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Caption: High-level overview of the sample preparation workflow.

Experimental Protocols
Protocol 1: Sample Digestion and Dissolution
The goal of this step is the complete dissolution of the tungsten-bearing sample. The choice of

method depends on the sample matrix. Tungsten minerals are often resistant to acid attack,

requiring aggressive digestion techniques or fusion.[5]

Table 1: Summary of Sample Digestion Methods
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Sample Type Method Reagents
Key
Parameters

Reference(s)

Silicate Rocks Acid Digestion

HF-HNO₃, HF-

aqua regia, HCl-

H₃PO₄-HF

Prolonged

heating on a hot

plate; may

require high-

pressure "bomb"

digestion for

complete

recovery.

[5][6][7]

Ores / Minerals Alkali Fusion

Sodium peroxide

(Na₂O₂), Lithium

tetraborate

Fusion at 1050-

1100 °C in a Pt-

Au crucible

followed by

leaching with

acid (e.g., citric

acid).

[5]

Metal Alloys

(Tool Steels)

Oxidative Acid

Digestion

6% H₂O₂ in 10%

aqua regia, with

tartaric acid as a

complexing

agent.

Open vessel

digestion.
[8]

Mining Wastes Bomb Digestion
Concentrated

HNO₃ and HCl

High-pressure

digestion in a

PTFE-lined

bomb improves

recovery

compared to hot

plate methods.

[6]

Detailed Protocol: Acid Digestion of Silicate Rock Samples

This protocol is adapted from methods developed for high-precision analysis of geological

reference materials.[7][9]
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Weigh an appropriate amount of powdered rock sample (e.g., >1 g for ultra-high precision

analysis) into a clean PTFE beaker.[7][9]

Add a calibrated amount of a ¹⁸⁰W-¹⁸³W double-spike solution.[4]

Add a mixture of concentrated hydrofluoric acid (HF) and nitric acid (HNO₃) to the beaker.

Place the beaker on a hot plate at a controlled temperature (e.g., 140°C) and allow the

sample to digest overnight or until completely dissolved.[6]

Evaporate the solution to dryness.

Repeat the addition of acid and evaporation steps as necessary to ensure complete

dissolution and removal of silica.

Convert the final residue into a chloride form by adding concentrated hydrochloric acid (HCl)

and evaporating to dryness.

Dissolve the final residue in the appropriate acid mixture for the subsequent

chromatographic separation step (e.g., 3 M HCl-0.1 M HF).[10]

Protocol 2: Chromatographic Separation of Tungsten
This is the most critical stage for obtaining pure tungsten, free from interfering elements. A

multi-stage chromatographic procedure is typically required. A common and effective method

involves a primary anion-exchange separation followed by extraction chromatography.[7][9]
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Step 1: Anion Exchange Chromatography (AG1-X8)

Step 2: Extraction Chromatography (TODGA Resin)
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Caption: A two-stage chromatographic procedure to purify tungsten.
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Detailed Protocol: Two-Stage Chromatographic Separation

This protocol is based on a method for isolating W from silicate samples for high-precision

analysis.[7][9]

Stage 1: Anion-Exchange Chromatography (e.g., AG1-X8 resin)

Prepare an anion-exchange column with AG1-X8 resin (100-200 mesh). A 10 mL resin

volume is suitable for >1 g of sample.[7][9]

Condition the column with the appropriate acid mixture (e.g., 2 M HF followed by the loading

solution).[11]

Load the dissolved sample solution onto the column.

Wash the column to elute matrix elements and potential interferences. For example, use a

mixture of 1 M HCl and 0.6% H₂O₂ to remove elements like Fe, Nb, and Mo.[11]

Elute the fraction containing W, along with other high field strength elements like Ti, Zr, and

Hf, using an appropriate eluent (e.g., a mixture of 0.5 M HF and 4 M HCl).[11] Collect this

fraction for the next stage.

Stage 2: Extraction Chromatography (e.g., TODGA resin)

Prepare a smaller extraction chromatography column with TODGA resin (50-100 µm particle

size). A sequence of two columns (0.6 mL and 0.3 mL) can be used for high purity.[7][9]

Condition the column with the appropriate acid (e.g., 3 M HNO₃).[10]

Load the collected fraction from Stage 1 onto the TODGA resin column.

Selectively elute the interfering elements (Ti, Zr, Hf) using an appropriate acid mixture (e.g.,

eluting with 2.3 M HCl followed by 1.2 M HCl has been used for separating other elements

and may be adapted).[10]

Elute the purified tungsten fraction using a different acid mixture.
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Collect the pure W fraction, evaporate it to dryness, and reconstitute it in a weak acid (e.g.,

2% HNO₃) for mass spectrometric analysis.[12]

Table 2: Summary of Chromatographic Separation Methods

Method Resin
Eluents
(Example)

Separation
Goal

Recovery /
Blank

Reference(s
)

Two-Stage

Anion/Extracti

on

AG1-X8 then

TODGA

Stage 1 Elute

Matrix: 1 M

HCl/H₂O₂.

Stage 2 Elute

W: Specific

acid mixture.

Collective

separation of

W, Ti, Zr, Hf

from matrix,

then isolation

of W.

>90% [7][9]

Single-

Column

Extraction

BPHA Resin

Load: 3 M

HCl-0.1 M

HF. Elute W:

1 M HF.

Simplified

separation of

W from Ti, Zr,

Hf, Ta, and

matrix

elements.

~99% / <0.1

ng
[2][10]

Alkali

Precipitation

& Extraction

NaOH

Precipitation

then TEVA

Resin

N/A

Initial

separation of

amphoteric W

from matrix,

followed by

fine

purification.

N/A [2][10]

Concluding Remarks
The successful isotopic analysis of ¹⁸⁰W is critically dependent on the meticulous execution of

sample preparation protocols. The primary objectives are the complete dissolution of the

sample, quantitative recovery of tungsten, and the complete removal of all isobaric and

molecular interferences. The specific combination of digestion and chromatographic methods

should be optimized based on the sample matrix and the required analytical precision. The use

of a ¹⁸⁰W-¹⁸³W double-spike is highly recommended to achieve the most accurate and precise
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data by correcting for any mass-dependent fractionation induced during the chemical

purification process.[4] The final purified tungsten solution is typically introduced into an MC-

ICP-MS for high-precision isotopic ratio measurements.[3][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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